molecular formula C6H5Cl2NO3S B8362506 2,3-Dichloro-5-(methylsulfonyloxy)pyridine

2,3-Dichloro-5-(methylsulfonyloxy)pyridine

Cat. No.: B8362506
M. Wt: 242.08 g/mol
InChI Key: HDIONPLBWPXAMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dichloro-5-(methylsulfonyloxy)pyridine is a useful research compound. Its molecular formula is C6H5Cl2NO3S and its molecular weight is 242.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5Cl2NO3S

Molecular Weight

242.08 g/mol

IUPAC Name

(5,6-dichloropyridin-3-yl) methanesulfonate

InChI

InChI=1S/C6H5Cl2NO3S/c1-13(10,11)12-4-2-5(7)6(8)9-3-4/h2-3H,1H3

InChI Key

HDIONPLBWPXAMY-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OC1=CC(=C(N=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

At 0° C., initially 7.9 g of triethylamine and then 8.5 g of methanesulfonyl chloride were added to 11.6 g of 2,3-dichloro-5-hydroxypyridine in 150 ml of methylene chloride. The mixture was subsequently stirred at approximately 20° C. for 17 hours and then washed with 100 ml of water. The organic phase was dried over magnesium sulfate and then concentrated. The resulting crude product was purified by silica gel chromatography (mobile phase: ethyl acetate/cyclohexane (1:1)). Yield: 9.1 g.
Quantity
7.9 g
Type
reactant
Reaction Step One
Quantity
8.5 g
Type
reactant
Reaction Step One
Quantity
11.6 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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